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Compound Focus: Delphinidin 3-glucoside chloride

CAS No.: 6906-38-3

Cat. No.: S592777

Molecular Characterization & Stock Solution
Preparation

Table 1: Basic Chemical Properties of Delphinidin 3-glucoside chloride [1] [2] [3]

Property Detail

CAS Number 6906-38-3

Molecular Formula C21H21ClO12

Molecular Weight 500.84 g/mol

Purity >98% - 99.89% (by HPLC)

Physical Description Purple to black powder

Solubility Soluble in DMSO, Methanol, Ethanol

Table 2: Stock Solution Preparation and Storage [1] [2] [3]
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Parameter Recommendation

Recommended Solvent DMSO

Standard Stock 10 mM - 100 mM
Concentration

Preparation Example Dissolve 5.0 mg of Dp3G in 1.0 mL of DMSO
(10 mM)
Long-Term Storage -20°C (short term) or -80°C (long term) in tightly sealed, aliquoted vials

under inert gas

Solution Stability Use freshly prepared solutions; stock solutions are generally usable for up
to 2 weeks when stored properly at -20°C

In Vitro Experimental Protocols

Cell-Based Apoptosis Assay [1] [4]

¢ Cell Line: B-cell chronic lymphocytic leukemia (B-CLL) cells from patients.

¢ Treatment: Apply Dp3G at concentrations ranging from 30 to 100 uM.

¢ Incubation: Treat cells for 24 hours.

e Analysis: Analyze apoptosis using methods like flow cytometry (Annexin V/PI staining). Dp3G
induces redox-sensitive caspase-3 activation and dephosphorylation of Akt.

Western Blot Analysis for Signaling Pathways [1] [5]

e Cell Lines: MDA-MB-231 and MCF-7 breast cancer cells.

e Treatment: Treat cells with 40 pM Dp3G for 24 hours.

e Cell Lysis: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

¢ Analysis: Detect changes in protein expression levels. Dp3G treatment inhibits AKT phosphorylation,
increases pro-apoptotic factors (Cyt ¢, caspase-3, Bax), and decreases anti-apoptotic Bcl-2.

Antioxidant Assay in Endothelial Cells [1] [6]

¢ Cell Line: Human Umbilical Vein Endothelial Cells (HUVECS).
¢ Pre-treatment: Incubate cells with Dp3G (1-100 pM) prior to induction of oxidative stress (e.g., with
oxidized low-density lipoprotein (oxLDL)).
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e Assessment: Measure markers of oxidative stress and endothelial dysfunction. The protective effect
of Dp3G is dependent on the Sodium-Dependent Glucose Transporter 1 (SGLT1).

In Vivo Experimental Protocol

Xenograft Mouse Model for Tumor Growth Inhibition [1] [5] [4]

e Animal Model: Athymic BALB/c mice xenografted with MDA-MB-231-Luc-GFP cells.

e Dosage & Administration: Administer Dp3G at 40 mglkg per day via intragastric gavage (i.g.).

e Treatment Duration: Continue treatment for 25 days.

¢ Evaluation: Monitor and measure tumor volume over time. This regimen has been shown to
significantly inhibit tumor growth.

Biological Activities & Potential Mechanisms

Dp3G exhibits a range of biological activities relevant to drug development:

¢ Anticancer Activity: Induces apoptosis and inhibits proliferation in various cancer cell lines (e.g.,
breast, leukemia). Its mechanism involves inhibiting the EGFR pathway and modulating the
pAKT/IRF1/HOTAIR axis [1] [5] [7].

¢ Antioxidant Activity: Protects against oxidative stress in endothelial cells, which may contribute to
cardioprotective effects [1] [6].

¢ Platelet Inhibition: Inhibits ADP, collagen, or TRAP-stimulated platelet aggregation, potentially
through AMPK phosphorylation [1].

¢ Phytoestrogen Activity: Binds to estrogen receptor beta (ER[), which may underlie some of its
health benefits [1].

The following diagram summarizes the primary signaling pathways through which Dp3G is known to exert

its anticancer effects, based on the cited literature.
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Critical Notes for Researchers

¢ Solubility and Handling: Dp3G is highly soluble in DMSO, but the solvent is hygroscopic. Use newly
opened DMSO to prevent water absorption, which can affect compound stability [1].

e Stability: The compound is sensitive to light, moisture, and pH. Always store the powder and
solutions as recommended, protected from air and light. Prepare fresh solutions when possible [5] [6]
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[3].
¢ Bioavailability: As with many anthocyanins, Dp3G can have low bioavailability. This is an important
consideration when designing in vivo experiments and interpreting results [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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